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Introduction

Benzyl 2-Hydroxy-6-Methoxybenzoate is a naturally occurring phenolic ester that has
garnered attention for its potent biological activity. First identified in the roots of the showy
goldenrod (Solidago speciosa), this compound has demonstrated significant antifungal
properties, positioning it as a molecule of interest for further investigation in agricultural and
pharmaceutical applications. This technical guide provides a comprehensive review of the
available literature on Benzyl 2-Hydroxy-6-Methoxybenzoate, focusing on its chemical
properties, biological activity, and the experimental protocols used for its characterization.

Chemical and Physical Properties

Benzyl 2-Hydroxy-6-Methoxybenzoate is an aromatic compound with the chemical formula
C15H1404 and a molecular weight of 258.27 g/mol . Its structure features a benzyl ester of 2-
hydroxy-6-methoxybenzoic acid.
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Property Value Source

Molecular Formula C15H1404 --INVALID-LINK--
Molecular Weight 258.27 g/mol --INVALID-LINK--

CAS Number 24474-71-3 --INVALID-LINK--
Predicted logP 2.758 Cheméo

Predicted Water Solubility i

(log10ws) -3.49 Cheméo

Predicted Boiling Point 780.27 K Cheméo (Joback Method)
Predicted Melting Point 530.28 K Cheméo (Joback Method)

Biological Activity: Antifungal Properties

The most significant reported biological activity of Benzyl 2-Hydroxy-6-Methoxybenzoate is
its strong antifungal effect against crop pathogenic fungi.[1][2][3][4]

Quantitative Antifungal Activity Data

Fungal Strain IC50 (pg/mL) Reference
Fusarium avenaceum 25-26 --INVALID-LINK--
Bipolaris sorokiniana 25-26 --INVALID-LINK--

Experimental Protocols
Isolation from Natural Sources

Benzyl 2-Hydroxy-6-Methoxybenzoate was first isolated from the roots of Solidago speciosa.
The isolation process involved extraction with a suitable solvent followed by chromatographic
separation.

Workflow for Isolation:
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Extraction Chromatographic Separation

Dried Roots of Solvent Extraction Crude Root Extract Column Chromatography Collection of Fractions High-Performance Liquid Pure Benzyl
Solidago speciosa (e.g., Ethanol/Methanol) (e.g., Silica Gel) Chromatography (HPLC) 2-Hydroxy-6-Methoxybenzoate

Acid Catalyst
(e.g., H2S04)

2-Hydroxy-6-methoxybenzoic Acid Benzyl Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. pubs.acs.org [pubs.acs.org]

e To cite this document: BenchChem. [Benzyl 2-Hydroxy-6-Methoxybenzoate: A
Comprehensive Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13916009#benzyl-2-hydroxy-6-methoxybenzoate-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubs.acs.org/doi/abs/10.1021/acs.jafc.1c03676?ref=vi_antimicrobials
https://www.benchchem.com/product/b13916009#benzyl-2-hydroxy-6-methoxybenzoate-literature-review
https://www.benchchem.com/product/b13916009#benzyl-2-hydroxy-6-methoxybenzoate-literature-review
https://www.benchchem.com/product/b13916009#benzyl-2-hydroxy-6-methoxybenzoate-literature-review
https://www.benchchem.com/product/b13916009#benzyl-2-hydroxy-6-methoxybenzoate-literature-review
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13916009?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13916009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

